molecular formula C15H14N2O B8711990 6-Ethoxy-1-phenyl-1h-pyrrolo[3,2-b]pyridine

6-Ethoxy-1-phenyl-1h-pyrrolo[3,2-b]pyridine

Cat. No. B8711990
M. Wt: 238.28 g/mol
InChI Key: QMTDBOFFSHSWRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Ethoxy-1-phenyl-1h-pyrrolo[3,2-b]pyridine is a useful research compound. Its molecular formula is C15H14N2O and its molecular weight is 238.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Ethoxy-1-phenyl-1h-pyrrolo[3,2-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Ethoxy-1-phenyl-1h-pyrrolo[3,2-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Ethoxy-1-phenyl-1h-pyrrolo[3,2-b]pyridine

Molecular Formula

C15H14N2O

Molecular Weight

238.28 g/mol

IUPAC Name

6-ethoxy-1-phenylpyrrolo[3,2-b]pyridine

InChI

InChI=1S/C15H14N2O/c1-2-18-13-10-15-14(16-11-13)8-9-17(15)12-6-4-3-5-7-12/h3-11H,2H2,1H3

InChI Key

QMTDBOFFSHSWRM-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC2=C(C=CN2C3=CC=CC=C3)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iodobenzene (5.85 ml, 28.7 mmol) was added to a mixture of the compound of step 2 (3 g, 18.5 mmol), copper(I) iodide (387.6 mg, 2.04 mmol), lithium chloride (941.1 mg, 22.2 mmol), N,N′-dimethylethylenediamine (505.5 mg, 5.74 mmol) and potassium carbonate (9.10 g, 65.9 mmol) in DMF (50 ml). The reaction mixture was stirred at 120° C. for 6 h. After cooling to room temperature, a solution of ammonium hydroxide (10% in water) and EA were added. The organic layer was separated, washed twice with brine, dried over sodium sulfate, filtered and evaporated under reduced pressure. The residue was purified by silica gel column chromatography (EA/HEP) to give 3.40 g of the title compound.
Quantity
5.85 mL
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
941.1 mg
Type
reactant
Reaction Step One
Quantity
505.5 mg
Type
reactant
Reaction Step One
Quantity
9.1 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
387.6 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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